(Z)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide

• IUPAC Name: N-[6-chloro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C20H16ClN3O4S/c1-28-9-8-23-15-7-6-12(21)10-16(15)29-20(23)22-17(25)11-24-18(26)13-4-2-3-5-14(13)19(24)27/h2-7,10H,8-9,11H2,1H3
• InChI Key: UYRBAMANWLANAC-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C20H16ClN3O4S
• Molecular Weight: 429.9 g/mol
• CAS No.: 864975-76-8

Description

(Z)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a synthetic chemical reagent designed for laboratory research applications. This compound features a benzothiazole core, a privileged scaffold in medicinal chemistry known for its diverse biological activities, linked to a phthalimide (1,3-dioxoisoindolin) moiety via an acetamide bridge. The benzothiazole ring system is frequently explored in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds. The specific substitution pattern, including the chloro group at the 6-position and the 2-methoxyethyl chain on the nitrogen, allows researchers to investigate structure-activity relationships and optimize selectivity for various biological targets. The phthalimide group is a common structural element in compounds with anti-inflammatory and immunomodulatory properties. The presence of the (Z)-configured imine (ylidene) group is critical for its intended molecular recognition and mechanism of action, which may involve forming stable complexes with target proteins or enzymes. This makes it a valuable tool for fundamental research in drug discovery, particularly in hit-to-lead optimization campaigns, biochemical assay development, and target identification studies. Potential research areas include oncology, immunology, and infectious disease research. This product is labeled "For Research Use Only" (RUO) . RUO products are intended solely for use in laboratory research to conduct scientific investigations, perform non-clinical experiments, and aid in the development of new diagnostic assays or tools . They are not manufactured under Good Manufacturing Practices (GMP) guidelines required for products used in humans . This product is strictly not for use in the diagnosis, prevention, or treatment of human or animal diseases, nor is it for administration to humans or any other clinical application .

Biological Activity

(Z)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a complex organic compound with potential pharmacological applications. This article reviews its biological activity, particularly focusing on its antitumor and antimicrobial properties, based on existing literature.

Chemical Structure and Properties

The compound's structure features a benzo[d]thiazole moiety, a chloro substituent, and an isoindolin scaffold, which are known to influence biological interactions. The molecular formula is $C_{18}H_{17}ClN_2O_4S$ with a molecular weight of approximately 424.9 g/mol.

Property	Value
Molecular Formula	C₁₈H₁₇ClN₂O₄S
Molecular Weight	424.9 g/mol
CAS Number	896355-19-4

Antitumor Activity

Recent studies have highlighted the antitumor potential of compounds with similar structural motifs. For instance, benzothiazole derivatives have shown significant activity against various cancer cell lines. In vitro assays demonstrated that compounds related to (Z)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide exhibited cytotoxic effects on lung cancer cell lines such as A549 and HCC827.

Case Study:
In a study evaluating the effects of benzothiazole derivatives on lung cancer cells, several compounds showed IC50 values in the low micromolar range. For example:

• Compound A: IC50 = 6.26 ± 0.33 μM (HCC827)
• Compound B: IC50 = 20.46 ± 8.63 μM (3D assay)

These results indicate that structural modifications can enhance or diminish biological activity, suggesting that the presence of the chloro and methoxyethyl groups may contribute positively to the compound's efficacy against tumors .

Antimicrobial Activity

Antimicrobial evaluations have also been performed on similar compounds, revealing activity against both Gram-positive and Gram-negative bacteria. The mechanism often involves interference with bacterial DNA or cellular integrity.

Table: Antimicrobial Activity of Related Compounds

Compound Name	Target Organism	Minimum Inhibitory Concentration (MIC)
Compound C	Escherichia coli	15 µg/mL
Compound D	Staphylococcus aureus	10 µg/mL

In these studies, compounds with benzothiazole frameworks demonstrated superior antibacterial properties compared to their benzimidazole counterparts .

The proposed mechanisms for the biological activity of (Z)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide include:

• DNA Intercalation: Many benzothiazole derivatives bind to DNA, disrupting replication and transcription processes.
• Enzyme Inhibition: The compound may inhibit key enzymes involved in cell proliferation and survival.

Comparison with Similar Compounds

Key Structural Variations

Compound Name/ID	Core Structure	Substituents/R-Groups	Biological Target/Activity
Target Compound	Benzothiazole-acetamide (Z)	6-Cl, 3-(2-methoxyethyl), 1,3-dioxoisoindolin-2-yl	Under investigation (hypothesized kinase inhibition)
N-(6-Nitrobenzo[d]thiazol-2-yl)-2-((5-(3-phenylureido)-1,3,4-thiadiazol-2-yl)thio)acetamide (6d)	Benzothiazole-thiadiazole	6-NO₂, thiadiazole-thioacetamide	VEGFR-2 inhibition (IC₅₀ = 0.89 µM)
2-Chloro-N-(6-thiocyanatobenzo[d]thiazol-2-yl)acetamide	Benzothiazole-chloroacetamide	6-SCN, 2-Cl	Cytotoxic (CC₅₀ <10 µM)
(E)-N-(3-fluoroisoxazol-5-yl)-2-(1-((3-methylisoxazol-5-yl)methyl)-2-oxoindolin-3-ylidene)acetamide	Isoxazole-indolinone-acetamide	Fluoroisoxazole, methylisoxazole-indolinone	Anticancer (pIC₅₀ = 6.55)

Analysis

• Side Chain Flexibility : The 2-methoxyethyl group at position 3 may increase metabolic stability compared to simpler alkyl chains (e.g., methyl in ’s benzodithiazin derivatives) .
• Dioxoisoindolin Moiety : Unlike thiadiazole or isoxazole derivatives , the 1,3-dioxoisoindolin group introduces rigidity and hydrogen-bonding capacity, which could enhance selectivity for specific kinase pockets.

Anticancer Potential

• VEGFR-2 Inhibition : Compound 6d showed potent VEGFR-2 inhibition (IC₅₀ = 0.89 µM), attributed to its nitro group’s electron-deficient aromatic system. The target compound’s chloro substituent may reduce potency but improve toxicity profiles.
• Cytotoxicity : ’s 2-chloro-N-(6-thiocyanatobenzo[d]thiazol-2-yl)acetamide exhibited cytotoxicity (CC₅₀ <10 µM) due to the thiocyanate group’s reactivity . The target compound’s dioxoisoindolin group may mitigate this by enhancing metabolic detoxification.

Antimicrobial Activity

Computational and Pharmacokinetic Predictions

• LogP and Solubility : The target compound’s LogP is predicted to be higher (>3.5) than ’s isoxazole derivatives (LogP ~2.8) due to the hydrophobic dioxoisoindolin group .
• Metabolic Stability : The 2-methoxyethyl group may reduce CYP450-mediated oxidation compared to ’s N-methylhydrazine derivatives .

Q & A

Q. What are the typical synthetic routes for preparing this compound, and what key intermediates are involved?

The synthesis involves sequential steps:

• Formation of the benzothiazole core via condensation of aniline derivatives with potassium thiocyanate and bromine in glacial acetic acid at controlled temperatures (<10°C) .
• Introduction of the methoxyethyl group through alkylation or substitution reactions.
• Acetamide linkage formation using coupling agents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in dichloromethane, as demonstrated in analogous amide syntheses . Key intermediates include 6-chlorobenzothiazol-2-amine and activated acetamide precursors.

Q. Which spectroscopic techniques are essential for confirming the structure of this compound?

• 1H/13C NMR : Identifies substituents (e.g., methoxyethyl protons at δ ~3.3–3.5 ppm, aromatic protons in the benzothiazole ring) .
• IR Spectroscopy : Confirms carbonyl stretches (e.g., acetamide C=O at ~1668 cm⁻¹) and N-H bending .
• Elemental Analysis : Validates purity and stoichiometry .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance stereoselectivity for the Z-isomer?

• Temperature Control : Lower temperatures (e.g., 273 K) during coupling steps reduce isomerization .
• Catalyst Selection : Palladium or chiral catalysts may improve stereochemical outcomes.
• Solvent Polarity : Polar aprotic solvents (e.g., DMF) can stabilize transition states favoring the Z-configuration .

Q. What challenges arise in resolving the crystal structure of this compound via X-ray diffraction?

• Disorder in Flexible Groups : The methoxyethyl chain may exhibit positional disorder, requiring constrained refinement .
• Intermolecular Interactions : Hydrogen bonds (N–H⋯N) and π-π stacking influence crystal packing, necessitating high-resolution data to resolve overlapping electron density .
• Twinned Crystals : Use of synchrotron radiation or iterative refinement algorithms improves accuracy.

Q. How can molecular docking studies guide the selection of biological targets for this compound?

• Active Site Compatibility : Docking into kinase or protease active sites (e.g., CDK1/GSK3β) assesses steric and electronic complementarity .
• Binding Affinity Predictions : Scoring functions (e.g., AutoDock Vina) prioritize targets with low Gibbs free energy values (< -8 kcal/mol).
• Validation : Cross-referencing with in vitro assays (e.g., enzyme inhibition) confirms computational predictions .

Methodological Guidance for Data Analysis

Q. How should researchers address discrepancies between computational predictions and experimental data?

• Multi-Technique Validation : Combine NMR, X-ray, and HPLC-MS to verify structural assignments .
• Conformational Sampling : Molecular dynamics simulations (e.g., 100 ns trajectories) explore flexible regions missed in static models .
• Error Analysis : Quantify uncertainties in crystallographic R-factors (< 0.05) and NMR signal-to-noise ratios (> 20:1) .

Q. What strategies mitigate byproduct formation during synthesis?

• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) removes unreacted intermediates .
• Reagent Stoichiometry : Maintaining a 1:1 molar ratio of benzothiazole and acetamide precursors minimizes side reactions .
• Microwave-Assisted Synthesis : Reduces reaction time and improves yield for temperature-sensitive steps .